Cas no 1806892-84-1 (Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate
• CAS No: 1806892-84-1
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917474
• Update Time: 2025-06-13

Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate

• Inchi： 1S/C8H7F2NO4/c1-15-8(14)6-4(13)2-3(12)5(11-6)7(9)10/h2,7,12-13H,1H3
• InChI Key： SOZHEMRKPMHBPM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(=O)OC)N=1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate (CAS No. 1806892-84-1)

Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate (CAS No. 1806892-84-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dihydroxypyridine moieties, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds like Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate stems from their enhanced metabolic stability and bioavailability. Fluorine incorporation often improves binding affinity to biological targets, a trend highlighted in recent publications on medicinal chemistry. With the rise of AI-driven drug design, this compound's molecular properties make it a candidate for virtual screening libraries. Its carboxylate ester group further allows for derivatization, aligning with the demand for custom synthesis in precision medicine.

From an industrial perspective, CAS 1806892-84-1 is synthesized through multi-step processes involving regioselective fluorination and esterification. Recent patents emphasize its utility in crop protection formulations, addressing global concerns about sustainable agriculture. The compound's pyridine core exhibits herbicidal activity, resonating with searches for eco-friendly pesticides. Analytical techniques like HPLC and NMR are critical for quality control, reflecting laboratory professionals' queries about compound characterization methods.

Environmental and safety profiles of Methyl 2-(difluoromethyl)-3,5-dihydroxypyridine-6-carboxylate are under scrutiny, coinciding with increased searches for green chemistry alternatives. While not classified as hazardous, its degradation pathways are studied to ensure compliance with REACH regulations. The compound's water solubility and photostability data are frequently requested, indicating end-user focus on formulation stability.

Market analysts note rising demand for CAS 1806892-84-1 in Asia-Pacific regions, driven by pharmaceutical outsourcing trends. Suppliers highlight its availability in GMP-grade for clinical trials, responding to queries about scalable synthesis. As structure-activity relationship (SAR) studies gain traction, this compound's hydrogen-bonding capacity positions it as a key intermediate for next-generation therapeutics targeting protein-protein interactions.